2-amino-6-(cyclobutoxy)-9H-purine

• Molecular Formula: C9H11N5O
• Molecular Weight: 205.22 g/mol
• IUPAC Name: 6-cyclobutyloxy-7H-purin-2-amine
• InChI: InChI=1S/C9H11N5O/c10-9-13-7-6(11-4-12-7)8(14-9)15-5-2-1-3-5/h4-5H,1-3H2,(H3,10,11,12,13,14)
• InChI Key: UIDVDGCNGCPCKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OC2=NC(=NC3=C2NC=N3)N

Description

2-Amino-6-(cyclobutoxy)-9H-purine is a purine derivative characterized by a cyclobutoxy substituent at the 6-position and an amino group at the 2-position.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The biological and physicochemical properties of 6-substituted 2-aminopurines are highly dependent on the nature of the substituent at the 6-position. Key analogs include:

Compound Name	6-Substituent	Key Features/Applications	Reference
Lomeguatrib	(4-Bromo-2-thienyl)methoxy	MGMT inhibitor; failed in colon cancer trials due to lack of efficacy
6-(Cyclohexylmethoxy)-9H-purin-2-amine	Cyclohexylmethoxy	Bulkier substituent; synthetic route via NaH/THF
2-Amino-6-(2-methoxyethoxy)-9H-purine	2-Methoxyethoxy	PNPase inhibitor precursor
2-Amino-6-(3-iodobenzyloxy)-9H-purine	3-Iodobenzyloxy	MGMT-targeted imaging agent
2-Amino-6-cyclopropylamino-9H-purine	Cyclopropylamino	Intermediate for abacavir (HIV drug)
2-Chloro-6-(2-furyl)-9H-purine	2-Furyl	Antimycobacterial activity (MIC 0.39 µg/mL)

Key Observations:

• Electronic and Steric Effects :

  • Electron-withdrawing groups (e.g., bromothienyl in lomeguatrib) enhance MGMT inhibition but may reduce specificity .
  • Bulky substituents (e.g., cyclohexylmethoxy) may hinder enzymatic binding but improve metabolic stability .
  • Electrophilic substituents (e.g., iodobenzyloxy) enable targeted imaging applications .
• 2-Chloro-6-(2-furyl)-9H-purine: Exhibits remarkable antimycobacterial activity (MIC 0.39 µg/mL) with low mammalian toxicity, attributed to the electron-donating methoxybenzyl group . 2-Amino-6-cyclopropylamino-9H-purine: A critical intermediate for abacavir, highlighting the role of cyclopropylamino groups in antiviral drug design .

Therapeutic and Mechanistic Insights

• MGMT Inhibitors : Lomeguatrib and iodobenzyloxy derivatives aim to sensitize tumors to alkylating agents but face challenges like myelosuppression and tumor resistance .
• Antimicrobial Agents : The 2-furyl substituent in 9-benzylpurines demonstrates that electron-donating groups enhance antimycobacterial potency .
• Imaging Applications: Radioiodinated analogs (e.g., 2-amino-6-(3-iodobenzyloxy)-9H-purine) highlight the versatility of 6-substituents in diagnostics .